
Daldinone A: A Technical Guide to its Chemical
Structure and Biological Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Daldinone A

Cat. No.: B3025932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Daldinone A, a polyketide metabolite first identified from the fungus Daldinia concentrica, has

attracted scientific interest due to its unique chemical architecture and potential biological

activities. This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and reported biological functions of Daldinone A. Detailed

methodologies for its isolation and characterization are presented, alongside a discussion of its

known antibacterial properties. While the precise mechanism of action and associated

signaling pathways for Daldinone A remain to be fully elucidated, this document summarizes

current knowledge and proposes avenues for future research, offering a valuable resource for

professionals in natural product chemistry, mycology, and drug discovery.

Chemical Structure and Physicochemical Properties
Daldinone A is a complex pentacyclic polyketide belonging to the fluorene class of

compounds.[1] Its chemical identity has been established through extensive spectroscopic

analysis.
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Property Value Source

Molecular Formula C₂₀H₁₆O₅ PubChem

Molecular Weight 336.3 g/mol PubChem[1]

IUPAC Name

(2R,11S,12R)-2,7,17-

trihydroxypentacyclo[10.7.1.0²,

¹¹.0³,⁸.0¹⁶,²⁰]icosa-

1(20),3(8),4,6,16,18-hexaene-

9,15-dione

PubChem[1]

CAS Number 479669-74-4 PubChem[1]

SMILES

C1CC(=O)C2=C(C=CC3=C2[C

@H]1[C@H]4[C@@]3(C5=C(

C(=O)C4)C(=CC=C5)O)O)O

PubChem[1]

InChI

InChI=1S/C20H16O5/c21-13-

3-1-2-10-18(13)16(24)8-12-9-

4-6-14(22)19-15(23)7-5-

11(17(9)19)20(10,12)25/h1-

3,5,7,9,12,21,23,25H,4,6,8H2/t

9-,12+,20+/m1/s1

PubChem[1]

Physicochemical Data
Property Value Source

Physical State Solid Cayman Chemical[2]

Solubility
Soluble in Dichloromethane,

DMSO, Ethanol, and Methanol
Cayman Chemical[2]

Storage Temperature -20°C Cayman Chemical[2]

Stability ≥ 4 years at -20°C Cayman Chemical[2]

Isolation and Structure Elucidation: Experimental
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Daldinone A was first isolated from the fruit bodies of the ascomycete Daldinia concentrica.

The following protocol is based on the methodology described in the foundational study by

Quang et al. (2002).

Fungal Material and Extraction
Collection and Preparation: Fruit bodies of Daldinia concentrica are collected and air-dried.

The dried material is then ground into a fine powder.

Solvent Extraction: The powdered fungal material is subjected to exhaustive extraction with

ethyl acetate at room temperature.

Concentration: The resulting ethyl acetate extract is concentrated under reduced pressure to

yield a crude residue.

Chromatographic Purification
A multi-step chromatographic process is employed to isolate Daldinone A from the crude

extract.
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Isolation Workflow for Daldinone A

Extraction

Chromatography

Dried, powdered Daldinia concentrica

Ethyl Acetate Extraction

Crude Ethyl Acetate Extract

Silica Gel Column Chromatography

Sephadex LH-20 Column Chromatography

Preparative HPLC

Pure Daldinone A
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Broth Microdilution Assay Workflow

Prepare serial dilutions of Daldinone A in a 96-well plate

Add standardized bacterial inoculum to each well

Incubate at 37°C for 18-24 hours

Determine MIC by observing the lowest concentration with no visible growth
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Hypothesized Daldinone A Interaction with JAK/STAT Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Daldinone A: A Technical Guide to its Chemical
Structure and Biological Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025932#chemical-structure-and-properties-of-
daldinone-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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